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Navigating Peer Review: A Guide for BMVC
Authors
Welcome to the Technical Support Center for researchers, scientists, and drug development

professionals preparing submissions for the British Machine Vision Conference (BMVC). This

guide provides troubleshooting advice and frequently asked questions to help you effectively

address challenging reviewer comments and strengthen your manuscript.

Frequently Asked Questions (FAQs)
Q1: I've received harsh or seemingly unfair reviewer comments. What should I do first?

A1: It is essential to maintain a professional and objective approach.[1][2] Take some time to

distance yourself from the initial emotional response before formulating a reply.[3] Remember

that the goal of peer review is to improve the quality of your research.[3] Focus on the

constructive aspects of the feedback, even if the tone is negative.[4] The BMVC reviewer

guidelines explicitly advise against harshly written reviews, so such instances are contrary to

the conference's standards.[4][5]

Q2: A reviewer has misunderstood a key aspect of my paper. How should I address this?

A2: If a reviewer misunderstands your work, it often indicates that the explanation in your

manuscript could be clearer.[2] Instead of directly stating that the reviewer is wrong, politely
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clarify the point in your response. You can state that you have revised the relevant section to

make the concept more explicit. This approach shows respect for the reviewer's time and

feedback while allowing you to correct the misunderstanding.[2]

Q3: One reviewer's comments contradict another's. How do I handle this?

A3: When faced with conflicting advice, you must decide which recommendation will ultimately

improve the paper more. In your response, acknowledge the differing opinions. Justify your

decision to follow one set of suggestions over the other, explaining your reasoning clearly and

respectfully.[6] You can also frame your choice in the context of the overall narrative and

contribution of your paper.

Q4: The reviewer is requesting significant additional experiments that are beyond the scope of

my current work or resources. What is the best way to respond?

A4: For BMVC, it's important to note that for 2025, there is no rebuttal period, and reviewers

are instructed to evaluate the submitted paper as it stands, not to ask for revisions or additional

experiments.[7] However, if you receive such a request, you can politely explain the

constraints. If the suggestions are valuable, you can acknowledge their merit and suggest them

as an exciting direction for future work in the conclusion of your paper. This demonstrates that

you have carefully considered the reviewer's input.

Q5: A reviewer claims my work lacks novelty and has been done before, but the cited

references are not relevant. How should I proceed?

A5: This is a critical comment that requires a careful and detailed response. First, thoroughly

re-examine the cited papers to ensure you haven't missed a connection. If you are confident

they are not relevant, politely and clearly explain the key differences between your work and

the cited literature in your response. Focus on the unique contributions of your methodology,

experimental setup, or findings.[4]

Troubleshooting Guide: Responding to Specific
Reviewer Comments
This table summarizes common challenging reviewer comments and provides structured

strategies for addressing them in your revised manuscript and response letter.
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Reviewer Comment
Category

Suggested Response
Strategy

Experimental
Protocol/Methodology for
Revision

Critique of Novelty/Contribution

Thank the reviewer for their

feedback. Clearly and

concisely reiterate the main

contributions of your work in

the introduction and

conclusion. Explicitly

differentiate your work from the

cited prior art in the related

work section.

In the "Related Work" section,

add a paragraph explicitly

comparing and contrasting

your method with the works

cited by the reviewer,

highlighting the key distinctions

in methodology and results.

Methodological Flaws

Acknowledge the reviewer's

concern. If the flaw is

addressable, explain the

changes made to the

methodology section and

update the results accordingly.

If it is a fundamental limitation,

discuss it transparently in a

"Limitations" section.

Revise the "Methodology"

section to provide a more

detailed and clear description

of the experimental setup. If

necessary, re-run experiments

with the corrected

methodology and update all

relevant figures and tables.

Insufficient Experimental

Validation

Thank the reviewer for the

suggestion. If possible,

conduct the additional

experiments and incorporate

the new results. If not feasible,

explain the reasoning and

consider adding a discussion

on the potential outcomes of

such experiments as future

work.

Detail the protocol for any new

experiments conducted,

including dataset

specifications, evaluation

metrics, and implementation

details, in the "Experiments"

section.

Clarity and Presentation Issues Appreciate the reviewer's

feedback on improving the

manuscript's readability.

Revise the indicated sections

Review and rewrite unclear

sentences and paragraphs.

Ensure a logical flow between

sections. Use formatting (e.g.,
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for clarity, conciseness, and

logical flow. Consider adding

diagrams or tables to present

complex information more

effectively.

bolding, bullet points) to

improve readability.

Unfavorable Comparison to

State-of-the-Art

The BMVC guidelines state

that not exceeding state-of-

the-art accuracy is not grounds

for rejection by itself.[5] In your

response, acknowledge the

performance and emphasize

other contributions of your

work, such as novelty,

efficiency, or applicability to a

new problem.

Add a qualitative analysis

section discussing the

strengths and weaknesses of

your method compared to

others, beyond just

quantitative metrics. This could

include aspects like

computational cost, ease of

implementation, or robustness

to certain types of data.

Visualizing the Response Process
A structured approach is crucial when responding to reviewer feedback. The following workflow

diagram illustrates the key steps.
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Workflow for Responding to Reviewer Comments

Receive Reviewer Comments

Initial Emotional Reaction: Take a Break

Categorize Comments (e.g., Major/Minor, Clarity, Novelty)

Formulate a High-Level Response Strategy

Revise Manuscript: Address Each Comment

Write a Detailed, Point-by-Point Response Letter

Internal Review of Revisions and Response

Submit Revised Manuscript and Response

Click to download full resolution via product page

Caption: A step-by-step workflow for navigating the peer review process.
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This next diagram illustrates the logical relationships between different types of reviewer

feedback and the corresponding author actions.

Logical Relationships in Addressing Reviewer Feedback

Reviewer Feedback

Author Action

Misunderstanding

Improve Clarity in Text

Request for Clarification

Add Explanatory Diagrams/Tables

Methodological Criticism

Revise Methodology Section

Request for More Experiments

Conduct New Experiments (If Feasible) Acknowledge as Future Work

Click to download full resolution via product page

Caption: Mapping reviewer comment types to appropriate author revisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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